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Compound of Interest

Compound Name: Felezonexor

Cat. No.: B1684368

This document provides essential safety protocols, operational procedures, and disposal plans
for the handling of Felezonexor (also known as SL-801), a potent, orally bioavailable inhibitor
of the nuclear export protein Exportin-1 (XPO1).[1][2] Given its classification as a hazardous
compound with antineoplastic properties, adherence to these guidelines is critical to ensure the
safety of all laboratory personnel.[2][3]

Hazard Identification and Risk Assessment

Felezonexor is classified as a hazardous substance. Primary risks include harm if swallowed
and potential damage to organs through prolonged or repeated exposure.[2] All personnel must
review the following hazard information and the Safety Data Sheet (SDS) before commencing
any work.

Table 1: GHS Hazard Classification for Felezonexor[2]

Hazard Class Category Signal Word Hazard Statement

H302: Harmful if

Acute Toxicity, Oral Category 4 Warning
swallowed
» H372: Causes
Specific Target Organ
o damage to organs
Toxicity, Repeated Category 1 Danger
through prolonged or
Exposure

repeated exposure
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| --- | --- | --- | Primary Hazards: Irritant, Health Hazard |

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure through inhalation, skin contact, or
ingestion.[4] The level of PPE required depends on the specific procedure being performed.

Table 2: Recommended Personal Protective Equipment for Handling Felezonexor

EyelFace Respiratory
Procedure Gloves Gown . .
Protection Protection
. Not required
. 1 pair
Receiving/Unpa unless
_ chemotherapy Lab coat Safety glasses .
cking package is
gloves
damaged
o 2 pairs Disposable, low- NIOSH-certified
Weighing - Safety goggles )
chemotherapy permeability i respirator (e.g.,
(Powder) and face shield
gloves gown N95)
) 2 pairs Disposable, low- Required if not
Compounding/Di - )
v chemotherapy permeability Safety goggles performed in a
ssolvin
J gloves gown fume hood
) 1 pair
In-Vitro Lab coat or )
) chemotherapy . Safety glasses Not required
Experiments disposable gown
gloves
2 pairs Disposable, low- N
) N Safety goggles NIOSH-certified
Spill Cleanup chemotherapy permeability i ]
and face shield respirator
gloves gown

| Waste Disposal | 2 pairs chemotherapy gloves | Disposable gown | Safety goggles | Not
required |

General guidance for PPE use is derived from best practices for handling cytotoxic agents.[5]

[6]7]
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Operational Plans and Experimental Protocols
Workflow for Safe Handling of Felezonexor

The following diagram outlines the critical steps for safely managing Felezonexor from receipt

to disposal.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1684368?utm_src=pdf-body
https://www.benchchem.com/product/b1684368?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation Phase

Receive & Inspect
Felezonexor Package

Y

Unpack in Designated Area
(Neutral/Negative Pressure)

A

Store Securely
(Follow SDS)

Don Full PPE

Y

Weigh Powder in
Containment (Fume Hood)

A

Prepare Stock Solution
(e.g., in DMSO)

Experimewal Phase

Perform Serial Dilutions

A

Treat Cell Cultures

Y

Incubate and Analyze

Post—Exper;r'nent Phase

Decontaminate Surfaces
& Equipment

A

Dispose of Waste in
Designated Containers

Click to download full resolution via product page

Felezonexor Handling and Experimental Workflow.
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Protocol: Preparation of a 10 mM Felezonexor Stock
Solution

This protocol details the steps for preparing a stock solution for use in cell-based assays. All
steps involving the handling of powdered Felezonexor must be performed inside a certified
chemical fume hood.

Materials:

Felezonexor powder (MW: 419.83 g/mol )[8]

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

¢ Chemical fume hood

o Appropriate PPE (see Table 2)

 Sterile microcentrifuge tubes

o Calibrated pipettes and sterile tips

Procedure:

e Preparation: Don all required PPE, including double gloves, a disposable gown, and a
respirator. Ensure the chemical fume hood is functioning correctly.

e Weighing: Tare a sterile, pre-labeled microcentrifuge tube on the analytical balance. Carefully
weigh out the desired amount of Felezonexor powder (e.g., 4.2 mg) into the tube. Record
the exact weight.

¢ Dissolution:

o Calculate the volume of DMSO required to achieve a 10 mM concentration.

» Formula: Volume (L) = Mass (g) / (Molar Weight ( g/mol ) * Molarity (mol/L))
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» Example: 0.0042 g/ (419.83 g/mol * 0.010 mol/L) = 0.001 L =1.0 mL

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
Felezonexor powder.

o Solubilization: Cap the tube securely. Vortex gently until the powder is completely dissolved.
Visually inspect the solution to ensure there are no particulates.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
cryovials to avoid repeated freeze-thaw cycles. Store aliquots at -20°C or -80°C, protected
from light.

o Decontamination: Wipe down all surfaces and equipment used with a suitable
decontamination solution (e.g., 70% ethanol), followed by water.[3]

o Waste Disposal: Dispose of all contaminated items, including gloves, wipes, and pipette tips,
in the designated cytotoxic waste container.[9]

Mechanism of Action

Felezonexor functions by inhibiting XPO1, a protein responsible for exporting numerous tumor
suppressor proteins (TSPs) from the cell nucleus to the cytoplasm.[1][2] By blocking this
export, Felezonexor forces the nuclear accumulation of TSPs, restoring their natural function
and leading to cell cycle arrest and apoptosis in cancer cells.[1][10]
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Mechanism of action of Felezonexor

Quantitative Data

Table 3: Physicochemical Properties of Felezonexor

via XPO1 inhibition.

Property

Molecular Formula

Value

C18H21CIF3N30s3

Source

(8l

Molecular Weight

419.83 g/mol

[8]

GHS Pictograms

Health Hazard, Exclamation
Mark

[2]
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| Stereochemistry | Achiral |[8] |

Table 4: In-Vitro Potency of Felezonexor (CBS9106) in Multiple Myeloma (MM) Cell Lines[10]

Cell Line ICso Value (nM) Description

Human Multiple Myeloma
Cell Line

MM.1S 22.3 nM

| RPMI-8226 | 35.6 nM | Human Multiple Myeloma Cell Line |

Disposal Plan

All waste generated from handling Felezonexor must be treated as hazardous cytotoxic waste.

[9]

e Segregation: Do not mix Felezonexor waste with regular or biohazardous waste. Use
designated, clearly labeled, puncture-proof containers, often color-coded purple or black for
cytotoxic/chemotherapy waste.[9][11]

o Contaminated Solids: All disposable items that have come into contact with Felezonexor
(e.q., gloves, gowns, bench pads, pipette tips, vials) must be placed in the designated
cytotoxic waste container immediately after use.[3]

o Contaminated Sharps: Needles and syringes must be disposed of in a designated sharps
container for cytotoxic waste. Do not recap needles.[9]

e Liquid Waste: Unused stock solutions or media containing Felezonexor should be collected
in a sealed, labeled hazardous waste container. Do not pour down the drain.

o Disposal: All cytotoxic waste must be disposed of through the institution's Environmental
Health and Safety (EH&S) office, typically via high-temperature incineration.[11] Follow all
local and federal regulations for hazardous waste disposal.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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